Cas no 2171458-38-9 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pent-4-enoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pent-4-enoic acid
• CAS No: 2171458-38-9
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 6097489
• PubChem ID: 165832638
• Update Time: 2025-06-14

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pent-4-enoic acid
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}pent-4-enoic acid
• EN300-1499021
• 2171458-38-9

• Inchi： 1S/C27H23FN2O5/c1-2-8-23(26(32)33)29-25(31)20-13-7-14-22(24(20)28)30-27(34)35-15-21-18-11-5-3-9-16(18)17-10-4-6-12-19(17)21/h2-7,9-14,21,23H,1,8,15H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： URQDWKKVHNSONW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(=O)O)CC=C)=O

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pent-4-enoic acid

Comprehensive Analysis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pent-4-enoic acid (CAS No. 2171458-38-9)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pent-4-enoic acid (CAS No. 2171458-38-9) is a specialized fluorinated peptide derivative widely utilized in pharmaceutical research and bioconjugation chemistry. This compound features a unique Fmoc-protected amino group and a pent-4-enoic acid backbone, making it a valuable intermediate in the synthesis of peptide-based therapeutics and targeted drug delivery systems. Its structural complexity and functional versatility have garnered significant attention in the fields of medicinal chemistry and biomaterials science.

The growing demand for fluorinated organic compounds in drug discovery has positioned 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pent-4-enoic acid as a critical building block. Researchers are particularly interested in its potential applications in cancer therapy, where fluorine-containing molecules are known to enhance bioavailability and metabolic stability. Recent studies highlight its role in the development of next-generation protease inhibitors and antibody-drug conjugates (ADCs), aligning with the industry's shift toward precision medicine.

From a synthetic perspective, the compound's Fmoc group facilitates solid-phase peptide synthesis (SPPS), a technique pivotal to modern peptide engineering. Its 2-fluorophenylformamido moiety further enables selective modifications, making it a preferred choice for structure-activity relationship (SAR) studies. These attributes are frequently discussed in forums and publications focusing on peptide modification strategies and high-throughput screening.

In the context of sustainability, the compound's efficient synthesis routes align with the green chemistry movement. Laboratories are increasingly adopting microwave-assisted synthesis and flow chemistry to optimize yields and reduce waste, topics trending in scientific search queries. Additionally, its compatibility with click chemistry protocols has expanded its utility in biomaterial functionalization, a hot topic in tissue engineering research.

For researchers sourcing CAS No. 2171458-38-9, quality control is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential to verify purity, a common concern reflected in search engine queries. Suppliers emphasizing batch-to-batch consistency and certificates of analysis (CoA) are prioritized by buyers, underscoring the importance of transparency in the fine chemicals market.

Looking ahead, the compound's adaptability in multicomponent reactions and catalysis positions it as a candidate for AI-driven drug design—a trending topic in computational chemistry. As the scientific community explores machine learning for molecular property prediction, derivatives of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}pent-4-enoic acid may play a pivotal role in virtual screening pipelines.